Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate

• IUPAC Name: methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate
• InChI: InChI=1S/C12H14O2/c1-9-4-6-11(7-5-9)8-10(2)12(13)14-3/h4-8H,1-3H3
• InChI Key: SYANPFVYQBHFPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C)C(=O)OC
• Molecular Formula: C12H14O2
• DSSTOX Substance ID: DTXSID50775897
• Molecular Weight: 190.24 g/mol
• CAS No.: 172979-96-3

Description

Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate is an organic compound with the molecular formula C12H14O2 It is a derivative of cinnamic acid and is characterized by the presence of a methyl group on the phenyl ring and the ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate can be synthesized through the esterification of 2-methyl-3-(4-methylphenyl)prop-2-enoic acid with methanol in the presence of an acid catalyst such as sulfuric acid. The reaction typically involves refluxing the mixture to drive the esterification to completion.

Industrial Production Methods

On an industrial scale, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and increase yield. The use of solid acid catalysts can also be employed to facilitate the esterification process and reduce the need for extensive purification steps.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions, respectively.

Major Products

Oxidation: 2-methyl-3-(4-methylphenyl)prop-2-enoic acid.

Reduction: 2-methyl-3-(4-methylphenyl)propan-1-ol.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Used in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate involves its interaction with specific molecular targets and pathways. For instance, in biological systems, the ester group can be hydrolyzed by esterases to release the corresponding acid, which may then participate in various metabolic processes. The phenyl ring’s substituents can influence the compound’s reactivity and interaction with enzymes or receptors.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(3-methylphenyl)prop-2-enoate
• Methyl 3-(4-methoxyphenyl)prop-2-enoate
• Methyl 2-cyano-3-(3-fluorophenyl)prop-2-enoate

Uniqueness

Methyl 2-methyl-3-(4-methylphenyl)prop-2-enoate is unique due to the specific positioning of the methyl groups on the phenyl ring, which can significantly affect its chemical properties and reactivity. This structural feature can lead to different biological activities and applications compared to its analogs.